Imidazo[1,5-a]pyrazine-1-carboxamide,5,6,7,8-tetrahydro-n-methyl-3-(trifluoromethyl)-

• Molecular Formula: C9H11F3N4O
• Molecular Weight: 248.21 g/mol
• IUPAC Name: N-methyl-3-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxamide
• InChI: InChI=1S/C9H11F3N4O/c1-13-7(17)6-5-4-14-2-3-16(5)8(15-6)9(10,11)12/h14H,2-4H2,1H3,(H,13,17)
• InChI Key: JXHBMURNQNBDSX-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C2CNCCN2C(=N1)C(F)(F)F

Description

Imidazo[1,5-a]pyrazine-1-carboxamide,5,6,7,8-tetrahydro-n-methyl-3-(trifluoromethyl)- is a useful research compound. Its molecular formula is C9H11F3N4O and its molecular weight is 248.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality Imidazo[1,5-a]pyrazine-1-carboxamide,5,6,7,8-tetrahydro-n-methyl-3-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Imidazo[1,5-a]pyrazine-1-carboxamide,5,6,7,8-tetrahydro-n-methyl-3-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Methyl 3-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylate 3b (500 mg, 2 mmol) was dissolved in 8 mL of methylamine solution (20% to 30%) was added in a 20 mL sealed tube. After stirring at 60° C. for 6 hours, the reaction mixture was concentrated under reduced pressure to obtain the crude N-methyl-3-(trifluoromethyl)-5,6,7,8-tetrahydro imidazo[1,5-a]pyrazine-1-carboxamide 13a (498 mg) as a white solid. The product was used directly in the next reaction without purification.